Cas no 1366316-41-7 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloropyridin-4-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloropyridin-4-yl)propanoic acid
• CAS No: 1366316-41-7
• MF: C₁₃H₁₇ClN₂O₄
• MW: 300.738082647324
• CID: 6383069
• PubChem ID: 165893581
• Update Time: 2025-06-27

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloropyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloropyridin-4-yl)propanoic acid
• 1366316-41-7
• EN300-1071564
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-chloropyridin-4-yl)propanoic acid

• Inchi： 1S/C13H17ClN2O4/c1-13(2,3)20-12(19)16-9(7-11(17)18)8-4-5-15-10(14)6-8/h4-6,9H,7H2,1-3H3,(H,16,19)(H,17,18)/t9-/m0/s1
• InChI Key： KMZODNAIVJIOKP-VIFPVBQESA-N
• SMILES： ClC1C=C(C=CN=1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.0876847g/mol
• Monoisotopic Mass: 300.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloropyridin-4-yl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloropyridin-4-yl)propanoic Acid

The compound with CAS No. 136631-41-7, known as (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloropyridin-4-yl)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials synthesis.

Recent studies have highlighted the importance of (tert-butoxy)carbonylamino groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in the molecule contributes to its ability to undergo specific biochemical reactions, making it a valuable intermediate in the synthesis of complex molecules.

The 2-chloropyridin-4-yl moiety within the compound plays a crucial role in its electronic properties and reactivity. This group is known for its ability to participate in various aromatic interactions, which are essential for the molecule's functionality in different chemical environments.

Propanoic acid derivatives, such as this compound, have been extensively studied for their role in biological systems. The (S)-configuration at the chiral center adds another layer of complexity and specificity to the molecule, influencing its interaction with biological targets and enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of asymmetric catalysis and protecting group strategies. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to modulate specific protein-protein interactions makes it a valuable tool in developing novel therapeutics.

Moreover, the integration of this compound into polymer systems has been explored for its potential use in advanced materials, such as stimuli-responsive polymers and drug delivery systems. The unique combination of its functional groups allows for tailored properties that can be optimized for specific applications.

The latest research on this compound has also focused on its environmental impact and biodegradability. Understanding its behavior in different environmental conditions is crucial for ensuring sustainable practices in its production and use.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloropyridin-4-yl)propanoic acid stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its continued exploration will undoubtedly lead to new insights and innovations in both scientific research and industrial development.